AEOL-10150

• CAS No.: 286475-30-7
• Product Name: AEOL-10150
• Molecular Formula: C48H61Cl5MnN125+
• Molecular Weight: 1038.2853
• IUPAC Name: Manganese(5+), [[2,2',2'',2'''-(21H,23H-porphine-5,10,15,20-tetrayl-kN21,kN22,kN23,kN24)tetrakis[1,3-diethyl-1H-imidazoliumato]](2-)]-, chloride (1:5), (SP-4-1)-
• Standard InChI: InChI=1S/C48H56N12.5ClH.Mn/c1-9-53-25-26-54(10-2)45(53)41-33-17-19-35(49-33)42(46-55(11-3)27-28-56(46)12-4)37-21-23-39(51-37)44(48-59(15-7)31-32-60(48)16-8)40-24-22-38(52-40)43(36-20-18-34(41)50-36)47-57(13-5)29-30-58(47)14-6;;;;;;/h17-32H,9-16H2,1-8H3;5*1H;/q+2;;;;;;+3
• Standard InChIKey: XMYHQLIAYLLEKT-UHFFFAOYSA-N
• SMILES: CCN1C=C[N+](CC)=C1/C(C2=CC=C3N2[Mn+]N4/C5=C(C6=[N+](CC)C=CN6CC)\C(C=C/7)=NC7=C3\C8=[N+](CC)C=CN8CC)=C9C=CC(/C(C%10=[N+](CC)C=CN%10CC)=C4/C=C5)=N\9.Cl.Cl.Cl.Cl.Cl
• Appearance: Solid powder
• Description: AEOL-10150 is a superoxide dismutase mimetics for the treatment of idiopathic pulmonary fibrosis (IPF), amyotrophic lateral sclerosis (ALS), and acute radiation syndrome (ARS). AEOL-10150 could reduce radiation-induced lung injury and improve overall survival when administered after 11.5 Gy of whole thorax lung irradiation in a non-human primate model.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AEOL-10150; AEOL 10150; AEOL10150
• Reference: 1: Tewari-Singh N, Inturi S, Jain AK, Agarwal C, Orlicky DJ, White CW, Agarwal R, Day BJ. Catalytic antioxidant AEOL 10150 treatment ameliorates sulfur mustard analog 2-chloroethyl ethyl sulfide-associated cutaneous toxic effects. Free Radic Biol Med. 2014 Jul;72:285-95. doi: 10.1016/j.freeradbiomed.2014.04.022. PubMed PMID: 24815113; PubMed Central PMCID: PMC4080896.; 2: Garofalo MC, Ward AA, Farese AM, Bennett A, Taylor-Howell C, Cui W, Gibbs A, Prado KL, MacVittie TJ. A pilot study in rhesus macaques to assess the treatment efficacy of a small molecular weight catalytic metalloporphyrin antioxidant (AEOL 10150) in mitigating radiation-induced lung damage. Health Phys. 2014 Jan;106(1):73-83. doi: 10.1097/HP.0b013e3182a4d967. PubMed PMID: 24276551.; 3: Murigi FN, Mohindra P, Hung C, Salimi S, Goetz W, Pavlovic R, Jackson IL, Vujaskovic Z. Dose Optimization Study of AEOL 10150 as a Mitigator of Radiation-Induced Lung Injury in CBA/J Mice. Radiat Res. 2015 Oct;184(4):422-32. doi: 10.1667/RR14110.1. PubMed PMID: 26414508; PubMed Central PMCID: PMC4615610.; 4: Ganesh D, Kumarathasan P, Thomson EM, St-Germain C, Blais E, Crapo J, Vincent R. Impact of Superoxide Dismutase Mimetic AEOL 10150 on the Endothelin System of Fischer 344 Rats. PLoS One. 2016 Mar 18;11(3):e0151810. doi: 10.1371/journal.pone.0151810. PubMed PMID: 26990293; PubMed Central PMCID: PMC4798617.; 5: O'Neill HC, White CW, Veress LA, Hendry-Hofer TB, Loader JE, Min E, Huang J, Rancourt RC, Day BJ. Treatment with the catalytic metalloporphyrin AEOL 10150 reduces inflammation and oxidative stress due to inhalation of the sulfur mustard analog 2-chloroethyl ethyl sulfide. Free Radic Biol Med. 2010 May 1;48(9):1188-96. doi: 10.1016/j.freeradbiomed.2010.01.039. PubMed PMID: 20138141; PubMed Central PMCID: PMC2847650.; 6: Rabbani ZN, Batinic-Haberle I, Anscher MS, Huang J, Day BJ, Alexander E, Dewhirst MW, Vujaskovic Z. Long-term administration of a small molecular weight catalytic metalloporphyrin antioxidant, AEOL 10150, protects lungs from radiation-induced injury. Int J Radiat Oncol Biol Phys. 2007 Feb 1;67(2):573-80. PubMed PMID: 17236973; PubMed Central PMCID: PMC1819401.; 7: Orrell RW. AEOL-10150 (Aeolus). Curr Opin Investig Drugs. 2006 Jan;7(1):70-80. Review. PubMed PMID: 16425674.; 8: Rabbani ZN, Salahuddin FK, Yarmolenko P, Batinic-Haberle I, Thrasher BA, Gauter-Fleckenstein B, Dewhirst MW, Anscher MS, Vujaskovic Z. Low molecular weight catalytic metalloporphyrin antioxidant AEOL 10150 protects lungs from fractionated radiation. Free Radic Res. 2007 Nov;41(11):1273-82. PubMed PMID: 17957541.; 9: Bowler RP, Sheng H, Enghild JJ, Pearlstein RD, Warner DS, Crapo JD. A catalytic antioxidant (AEOL 10150) attenuates expression of inflammatory genes in stroke. Free Radic Biol Med. 2002 Oct 15;33(8):1141-52. PubMed PMID: 12374626.; 10: Sheng H, Enghild JJ, Bowler R, Patel M, Batinić-Haberle I, Calvi CL, Day BJ, Pearlstein RD, Crapo JD, Warner DS. Effects of metalloporphyrin catalytic antioxidants in experimental brain ischemia. Free Radic Biol Med. 2002 Oct 1;33(7):947-61. PubMed PMID: 12361805.; 11: O'Neill HC, Orlicky DJ, Hendry-Hofer TB, Loader JE, Day BJ, White CW. Role of reactive oxygen and nitrogen species in olfactory epithelial injury by the sulfur mustard analogue 2-chloroethyl ethyl sulfide. Am J Respir Cell Mol Biol. 2011 Aug;45(2):323-31. doi: 10.1165/rcmb.2010-0214OC. PubMed PMID: 21642592; PubMed Central PMCID: PMC3175559.; 12: Petri S, Kiaei M, Kipiani K, Chen J, Calingasan NY, Crow JP, Beal MF. Additive neuroprotective effects of a histone deacetylase inhibitor and a catalytic antioxidant in a transgenic mouse model of amyotrophic lateral sclerosis. Neurobiol Dis. 2006 Apr;22(1):40-9. PubMed PMID: 16289867.; 13: Smith KR, Uyeminami DL, Kodavanti UP, Crapo JD, Chang LY, Pinkerton KE. Inhibition of tobacco smoke-induced lung inflammation by a catalytic antioxidant. Free Radic Biol Med. 2002 Oct 15;33(8):1106-14. PubMed PMID: 12374622.; 14: McElroy CS, Min E, Huang J, Loader JE, Hendry-Hofer TB, Garlick RB, Rioux JS, Veress LA, Smith R, Osborne C, Anderson DR, Holmes WW, Paradiso DC, White CW, Day BJ. From the Cover: Catalytic Antioxidant Rescue of Inhaled Sulfur Mustard Toxicity. Toxicol Sci. 2016 Dec;154(2):341-353. PubMed PMID: 27605419; PubMed Central PMCID: PMC5139068.; 15: Crow JP, Calingasan NY, Chen J, Hill JL, Beal MF. Manganese porphyrin given at symptom onset markedly extends survival of ALS mice. Ann Neurol. 2005 Aug;58(2):258-65. PubMed PMID: 16049935.
• Last Modified: Aug 20 2021